4-((2-Chloro-3-phenylallylidene)amino)-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 497920-22-6
• Molecular Formula: C18H15ClN4OS
• Molecular Weight: 370.9 g/mol
• IUPAC Name: 4-[(E)-[(Z)-2-chloro-3-phenylprop-2-enylidene]amino]-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H15ClN4OS/c1-24-16-10-6-5-9-15(16)17-21-22-18(25)23(17)20-12-14(19)11-13-7-3-2-4-8-13/h2-12H,1H3,(H,22,25)/b14-11-,20-12+
• InChI Key: GEGXSMYWFCSESX-BHFKYQIGSA-N
• Isomeric SMILES: COC1=CC=CC=C1C2=NNC(=S)N2/N=C/C(=C/C3=CC=CC=C3)/Cl
• Canonical SMILES: COC1=CC=CC=C1C2=NNC(=S)N2N=CC(=CC3=CC=CC=C3)Cl

Description

The compound 4-((2-Chloro-3-phenylallylidene)amino)-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione is a Schiff base derivative of the 1,2,4-triazole-5-thione scaffold. Its structure comprises:

• A 1,2,4-triazole-5-thione core, which is a heterocyclic system with sulfur and nitrogen atoms contributing to diverse chemical and biological properties.
• A 2-chloro-3-phenylallylidene substituent at the 4-position, introducing steric bulk and electronic effects via the chlorine atom and conjugated π-system.
• A 2-methoxyphenyl group at the 3-position, providing electron-donating methoxy functionality that may influence solubility and intermolecular interactions.

This compound’s synthesis likely involves condensation of 4-amino-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione with 2-chloro-3-phenylpropenal under acidic conditions, analogous to methods described for related triazole-thione Schiff bases .

Biological Activity

The compound 4-((2-Chloro-3-phenylallylidene)amino)-3-(2-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione , often referred to as a triazole derivative, has garnered attention in medicinal chemistry due to its diverse biological activities. Triazoles are known for their broad pharmacological profiles, including antibacterial, antifungal, anticancer, and anti-inflammatory properties. This article delves into the biological activity of this specific compound, supported by relevant data and case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{18}ClN_{4}OS$, with a molecular weight of 350.4 g/mol. The structure includes a triazole ring which is pivotal for its biological activity.

Property	Value
Molecular Formula	C19H18ClN4OS
Molecular Weight	350.4 g/mol
IUPAC Name	3-(2-methoxyphenyl)-4-[(E)-[(E)-2-methyl-3-phenylprop-2-enylidene]amino]-1H-1,2,4-triazole-5-thione
CAS Number	478256-94-9

Antibacterial Activity

Triazole derivatives have been extensively studied for their antibacterial properties. The compound in focus shows significant activity against various bacterial strains. Research indicates that triazole compounds can inhibit bacterial growth through mechanisms such as DNA gyrase inhibition and disruption of cell wall synthesis.

• Mechanism of Action : The presence of the triazole moiety allows for interactions with bacterial enzymes critical for DNA replication.
• Case Studies :
  • A study reported that derivatives similar to the compound exhibited Minimum Inhibitory Concentrations (MICs) ranging from 0.125 to 64 µg/mL against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli .
  • Another study indicated enhanced antibacterial activity when the triazole was combined with ciprofloxacin derivatives .

Antifungal Activity

The antifungal properties of triazoles are well-documented, primarily due to their ability to inhibit ergosterol biosynthesis in fungal cell membranes.

• Antifungal Mechanism : Triazoles inhibit the enzyme lanosterol demethylase, crucial for ergosterol production.
• Research Findings :
  • Compounds structurally related to the target compound have shown potent activity against Candida albicans, outperforming traditional antifungal agents like fluconazole .

Anticancer Activity

Triazole derivatives also exhibit anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

• Case Studies :
  • Recent studies have demonstrated that certain triazole derivatives possess cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer) and SKOV3 (ovarian cancer), with IC50 values indicating substantial efficacy .
  • The compound's structural features contribute to its ability to interact with cellular targets involved in cancer progression.

Data Tables Summarizing Biological Activities

Activity Type	Strain/Cell Line	MIC/IC50 Value	Reference
Antibacterial	Staphylococcus aureus	< 64 µg/mL
	Escherichia coli	< 64 µg/mL
Antifungal	Candida albicans	Lower than fluconazole
Anticancer	MCF-7	IC50 = 13.67 µM
	SKOV3	IC50 = 18.62 µM

Comparison with Similar Compounds

Table 1: Key Structural Features and Substituent Effects

Compound Name	Substituents (Position)	Key Properties/Effects	Reference
Target Compound	4-(2-Chloro-3-phenylallylidene), 3-(2-methoxyphenyl)	Chlorine (electron-withdrawing), methoxy (electron-donating); moderate lipophilicity.	N/A
(E)-4-((3-Bromobenzylidene)amino)-5-(4-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol (CP 55)	4-(3-Bromobenzylidene), 5-(4-CF₃-phenyl)	Bromine (bulky), CF₃ (strong electron-withdrawing); high lipophilicity.
5-(4-Nitrophenyl)-4-((4-phenoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol	4-(4-Phenoxybenzylidene), 5-(4-NO₂-phenyl)	NO₂ (electron-withdrawing); enhanced reactivity in electrophilic substitution.
4-((3-(Benzyloxy)benzylidene)amino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione	4-(3-Benzyloxybenzylidene), 3-(2-Cl-phenyl)	Benzyloxy (electron-donating), Cl (lipophilic); potential π-π stacking.
4-[(E)-(4-Fluorobenzylidene)amino]-3-methyl-1H-1,2,4-triazole-5(4H)-thione	4-(4-Fluorobenzylidene), 3-methyl	Fluorine (polar), methyl (steric hindrance); weak N–H···S hydrogen bonds.

Key Observations:

Electronic Effects: Electron-withdrawing groups (e.g., CF₃ in CP 55, NO₂ in ) increase electrophilicity and reactivity compared to the target compound’s methoxy group. The methoxy group in the target compound enhances solubility in polar solvents, whereas chloro/allylidene substituents contribute to lipophilicity .

Steric and Conformational Differences :

• The allylidene group in the target compound introduces conformational flexibility absent in rigid benzylidene derivatives (e.g., ).
• Bulkier substituents (e.g., benzyloxy in ) may hinder molecular packing or binding to biological targets compared to the target’s phenylallylidene group.

Intermolecular Interactions: Compounds with hydrogen-bond donors (e.g., NH in ) form stabilizing interactions (N–H···S), while methoxy groups participate in weaker C–H···O bonds . π-π stacking is common in aryl-substituted derivatives (e.g., 2-methoxyphenyl in the target vs. 4-nitrophenyl in ) but varies with substituent electronics .

Crystallographic and Computational Insights

• Crystal Packing : The target compound’s allylidene group may adopt a planar conformation, facilitating π-π interactions, whereas benzylidene derivatives (e.g., ) exhibit tilted aryl rings due to steric clashes .
• Software Tools : Structures of related compounds were refined using SHELXL and visualized via ORTEP-3 , highlighting the importance of crystallographic validation in understanding supramolecular interactions .